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Compound of Interest

Compound Name: 3-Bromo-4-methoxybenzaldehyde

Cat. No.: B045424

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-4-methoxybenzaldehyde, also known as 3-bromo-p-anisaldehyde, is a substituted
aromatic aldehyde that serves as a critical building block in organic synthesis. With its unique
arrangement of a bromine atom, a methoxy group, and an aldehyde functional group on a
benzene ring, this compound offers a versatile platform for constructing complex molecular
architectures. Its reactivity makes it a valuable intermediate in the synthesis of
pharmaceuticals, agrochemicals, dyes, and materials for biological imaging.[1][2] This technical
guide provides an in-depth overview of its properties, synthesis, applications, and safety
protocols, tailored for professionals in research and development.

Physicochemical and Spectroscopic Data

The fundamental properties of 3-Bromo-4-methoxybenzaldehyde are summarized below.
This data is essential for reaction planning, analytical characterization, and safety
assessments.

Table 1: Chemical Identifiers and Properties
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Property Value Reference

CAS Number 34841-06-0 [31[4]

Molecular Formula CsH7BrO:z [31[5]

Molecular Weight 215.04 g/mol [31[4]
3-bromo-4-

IUPAC Name [31[4]
methoxybenzaldehyde

Synonyms 3-Bromo-p-anisaldehyde [3][5]
Off-white to pale cream/beige

Appearance , [1][6][7]
solid powder

Melting Point 48-54 °C [1][8]

. , 162 °C; 108-110 °C at 1

Boiling Point [518]
mmHg

SMILES COC1=C(C=C(C=C1)C=0)Br [4]

| INChiKey | QMPNFQLVIGPNEI-UHFFFAOYSA-N [[3] |
Table 2: Available Spectroscopic Data

Data Type Availability Reference

IH NMR Available [4]1[9][10]

13C NMR Available [11]
Electron lonization (El) data

Mass Spectrometry [3][12]

available

| Infrared (IR) Spectroscopy | Available [[3][11][12] |

Synthesis and Manufacturing

3-Bromo-4-methoxybenzaldehyde can be synthesized through several established routes.

The following protocols detail two common laboratory-scale methods.
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Experimental Protocol 1: Methylation of 3-Bromo-4-
hydroxybenzaldehyde

This method involves the O-methylation of the hydroxyl group of 3-bromo-4-
hydroxybenzaldehyde. It is a high-yield reaction commonly used for producing this compound.
[13]

Methodology:

e Setup: To a 4000 mL three-necked flask equipped with a mechanical stirrer and nitrogen
inlet, add 3-bromo-4-hydroxybenzaldehyde (740.7 g), N,N-dimethylformamide (DMF, 2000
g), and potassium carbonate (558.0 g).

e Cooling: Cool the reaction mixture to a temperature range of 0-5 °C using an ice bath.

o Addition of Reagent: While maintaining the temperature, slowly add iodomethane (775 g)
dropwise to the suspension.

o Reaction: After the addition is complete, allow the reaction to proceed, monitoring its
progress by a suitable method (e.g., TLC).

o Workup: Once the reaction is complete, concentrate the solution under reduced pressure to
remove the solvent.

 Purification: Pour the concentrated residue into ice water to precipitate the solid product.
Collect the solid by filtration and recrystallize it to obtain pure, white crystalline 3-bromo-4-
methoxybenzaldehyde. The reported yield for this procedure is approximately 95.0%.[13]
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Synthesis via Methylation

Reagents:
- lodomethane (CHsl)
3-Bromo-4-hydroxybenzaldehyde - Potassium Carbonate (K2COs3)
- Solvent: DMF
- Temperature: 0-5 °C

Methylation Reaction

3-Bromo-4-methoxybenzaldehyde

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3-Bromo-4-methoxybenzaldehyde via methylation.

Experimental Protocol 2: Bromination of 4-
methoxybenzaldehyde (p-Anisaldehyde)

An alternative route involves the direct bromination of the readily available starting material, 4-
methoxybenzaldehyde. Modern methods utilize ionic liquids as the brominating agent for a

solvent-free and efficient reaction.[13]
Methodology:

e Reagents: Prepare 4-methoxybenzaldehyde and the brominating reagent, 1,3-di-n-
butylimidazolium tribromide ([BBIm]Brs).

o Reaction: In a reaction vessel, combine 4-methoxybenzaldehyde with the tribromide reagent.
As this is a solvent-free method, no additional solvent is required.
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e Mixing: Stir the mixture at room temperature or with gentle heating as required to ensure

homogeneity and facilitate the reaction.

» Monitoring: Monitor the reaction progress via TLC or GC-MS to determine the point of

completion.

 Purification: Upon completion, the product can be isolated and purified using standard
techniques such as column chromatography to yield 3-bromo-4-methoxybenzaldehyde.

Synthesis via Bromination

Reagent:
1,3-di-n-butylimidazolium tribromide
(Solvent-Free)

4-Methoxybenzaldehyde
(p-Anisaldehyde)

Electrophilic Bromination

3-Bromo-4-methoxybenzaldehyde

Click to download full resolution via product page
Caption: Workflow for the solvent-free synthesis via bromination of p-Anisaldehyde.

Applications in Research and Drug Development

3-Bromo-4-methoxybenzaldehyde is a cornerstone intermediate, enabling the synthesis of a

diverse range of high-value molecules.

e Pharmaceutical Synthesis: It is a key starting material in the development of various
bioactive compounds, including potential anti-cancer agents and therapeutics targeting
neurological disorders.[1][2] Its structure has been incorporated into inhibitors of the xCT

antiporter, a target in some cancers.[14]
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e Organic Synthesis: The compound is widely used as a precursor for more complex
molecules. It has been employed in the total synthesis of natural products like engelhardione
and in the preparation of heterocyclic compounds such as benzothiazole derivatives.[13]

o Materials Science: Beyond pharmaceuticals, it is used to create fluorescent probes for
biological imaging, as well as dyes and pigments.[1][2]

o Agrochemicals: The unique substitution pattern is also leveraged in the synthesis of novel
agrochemicals.[2]

Key Application Pathways

Complex Molecule Synthesis

Materials Science

@moA-methoxybenzaldehyde

Agrochemicals

Pharmaceuticals

Click to download full resolution via product page

Caption: Major application areas for 3-Bromo-4-methoxybenzaldehyde.

Safety, Handling, and Storage

Proper handling of 3-Bromo-4-methoxybenzaldehyde is crucial to ensure laboratory safety.
The compound is classified with several hazards that require appropriate precautions.
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Table 3: GHS Hazard and Precautionary Statements

Type Code Description Reference
Harmful if
Hazard H302 [4][6]
swallowed.
H315 Causes skin irritation. [4][15]
Causes serious eye
H319 o [4][15]
irritation.
May cause respiratory
H335 o [4][15]
irritation.
Precaution P261 Avoid breathing dust. [6][15]
Wear protective
gloves/eye
P280 _ [6][15]
protection/face
protection.
IF ON SKIN: Wash
P302+P352 with plenty of soap [6]
and water.
IF IN EYES: Rinse
cautiously with water
for several minutes.
P305+P351+P338 Remove contact [6]

lenses, if present and
easy to do. Continue

rinsing.

| | P501 | Dispose of contents/container to an approved waste disposal plant. |[6] |

Handling and Storage Recommendations:

o Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles or face shield, and a lab coat. Use a NIOSH-approved respirator
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(e.g., N95 dust mask) if dust is generated.[16]

o Handling: Handle in a well-ventilated area, preferably in a chemical fume hood. Avoid
generating dust. Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.[6][15][16]

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents and strong bases.[16] Keep the container tightly closed and
preferably under an inert atmosphere like nitrogen, as the compound can be air-sensitive.[5]

[6][7]

Conclusion

3-Bromo-4-methoxybenzaldehyde (CAS: 34841-06-0) is a highly valuable and versatile
chemical intermediate. Its well-defined physicochemical properties, established synthetic
routes, and broad applicability make it an indispensable tool for chemists in academic and
industrial settings. For professionals engaged in drug discovery, organic synthesis, and
materials science, a thorough understanding of this compound's chemistry and handling
requirements is essential for leveraging its full potential in creating novel and impactful
molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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